N-(4-(4-methoxyphenyl)thiazol-2-yl)-4-(methylthio)benzamide
Description
N-(4-(4-methoxyphenyl)thiazol-2-yl)-4-(methylthio)benzamide is a chemical compound with potential applications in scientific research. It is a thiazole-based compound that has been synthesized and studied for its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Biological Activities
Novel heterocyclic compounds derived from "N-(4-(4-methoxyphenyl)thiazol-2-yl)-4-(methylthio)benzamide" have been synthesized, showcasing a diverse range of biological activities. For instance, derivatives have been developed as anti-inflammatory and analgesic agents, highlighting their potential therapeutic applications. The compounds exhibited significant inhibition of cyclooxygenase-1/2 (COX-1/COX-2), along with notable analgesic and anti-inflammatory activities, comparing favorably with standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).
Anticancer Evaluation
Another area of application is in anticancer research, where derivatives of "N-(4-(4-methoxyphenyl)thiazol-2-yl)-4-(methylthio)benzamide" have been synthesized and tested against various cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). These compounds demonstrated moderate to excellent anticancer activity, with some derivatives showing higher activity than the reference drug etoposide, indicating their potential as anticancer agents (Ravinaik et al., 2021).
Supramolecular Gelators
Research has also extended into the development of supramolecular gelators based on "N-(4-(4-methoxyphenyl)thiazol-2-yl)-4-(methylthio)benzamide" derivatives. These compounds have been investigated for their gelation behavior, with findings suggesting that the presence of methyl functionality and multiple non-covalent interactions significantly influence gelation/non-gelation behavior. Such studies contribute to the understanding of molecular assembly and the design of new materials with potential applications in drug delivery and material science (Yadav & Ballabh, 2020).
Antimicrobial Agents
Additionally, "N-(4-(4-methoxyphenyl)thiazol-2-yl)-4-(methylthio)benzamide" derivatives have been explored for their antimicrobial properties. A series of derivatives have been synthesized and tested against various bacterial and fungal strains, with some molecules exhibiting potent activity, surpassing that of reference drugs. This highlights their potential as a new class of antimicrobial agents (Bikobo et al., 2017).
properties
IUPAC Name |
N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-methylsulfanylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2S2/c1-22-14-7-3-12(4-8-14)16-11-24-18(19-16)20-17(21)13-5-9-15(23-2)10-6-13/h3-11H,1-2H3,(H,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWMRIOQVVHONPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)SC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(4-methoxyphenyl)thiazol-2-yl)-4-(methylthio)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-3-(4-fluorophenylsulfonamido)benzamide](/img/structure/B2721979.png)
![2-(benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylthio)-N-(2-(trifluoromethyl)phenyl)acetamide](/img/structure/B2721983.png)
![2-[4-(4-nitrophenyl)piperazino]ethyl N-phenylcarbamate](/img/structure/B2721986.png)
![(E)-2-(benzylsulfonyl)-N-(4,7-dimethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)acetamide](/img/structure/B2721999.png)
![3-[2-(But-2-ynoylamino)ethyl]-N,N-dimethylbenzamide](/img/structure/B2722000.png)
